Cas no 2137518-65-9 (1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-)

• Product Name: 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-
• CAS No: 2137518-65-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5256927
• Update Time: 2025-10-30

1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-

• Inchi： 1S/C10H20N2O/c1-3-8-5-6-12(7-9(8)11)10(13)4-2/h8-9H,3-7,11H2,1-2H3
• InChI Key： UTCHRLLDMNOZQJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC)C(N)C1)(=O)CC

Additional information on 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-

Introduction to 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- (CAS No: 2137518-65-9)

1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- is a complex organic compound with the CAS registry number 2137518-65-9. This compound belongs to the class of heterocyclic compounds, specifically piperidines, which are six-membered rings containing one nitrogen atom. The presence of a propanone group (a ketone functional group) and an aminoethyl substituent adds to its structural complexity and functional diversity.

The molecular formula of this compound is C₁₁H₁₉N₂O, and its molecular weight is approximately 209 g/mol. The compound is characterized by its unique chemical structure, which includes a piperidine ring substituted with an amino group at position 3 and an ethyl group at position 4, along with a propanone group attached to position 1 of the piperidine ring.

Recent studies have highlighted the potential of 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- in various fields, including pharmaceuticals and materials science. Its structural features make it a promising candidate for drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The synthesis process involves the use of appropriate starting materials and reagents to achieve the desired substitution pattern on the piperidine ring.

The compound exhibits interesting physical properties, such as its melting point and solubility in various solvents. These properties are critical in determining its suitability for different applications. For instance, its solubility in organic solvents makes it ideal for use in organic synthesis reactions.

From a pharmacological perspective, 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- has shown potential as a lead compound for drug development. Recent research has focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for new therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its structural versatility allows for the creation of novel materials with unique properties, such as improved mechanical strength or enhanced thermal stability.

The latest advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic structure and reactivity of 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-. These studies provide valuable insights into its behavior under different conditions and guide further experimental work.

In conclusion, 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)- (CAS No: 2137518-65-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications.